Cas no 21650-05-5 (Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI))

• Product Name: Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
• CAS No: 21650-05-5
• Molecular Formula: C₁₇H₂₀N₄O₄
• Molecular Weight: 344.3651
• CID: 290419
• PubChem ID: 270071

Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Properties

Names and Identifiers

• Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
• NSC-112188
• 21650-05-5
• N-(1-Hydroxy-2-{[hydroxy(quinoxalin-2-yl)methylidene]amino}propylidene)valine
• NSC112188
• DTXSID90944242

• InChIKey： QYRGRNBTQLNQON-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20N4O4/c1-9(2)14(17(24)25)21-15(22)10(3)19-16(23)13-8-18-11-6-4-5-7-12(11)20-13/h4-10,14H,1-3H3,(H,19,23)(H,21,22)(H,24,25)
• SMILES： CC(C(NC(C(NC(C1C=NC2=CC=CC=C2N=1)=O)C)=O)C(=O)O)C

Computed Properties

• Exact Mass: 344.1486
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 344.148
• Heavy Atom Count: 25
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.28
• Refractive Index: 1.598
• Boiling Point: 693.7°Cat760mmHg
• Flash Point: 373.4°C
• Density: 1.286